Cas no 6906-39-4 (Glucopeonidin)

• Product Name: Glucopeonidin
• CAS No: 6906-39-4
• MF: C₂₂H₂₃ClO₁₁
• MW: 498.864426851273
• MDL: MFCD00189435
• CID: 973008
• PubChem ID: 329755947
• Update Time: 2025-05-21

Glucopeonidin Chemical and Physical Properties

Names and Identifiers

• peonidin-3-glucoside chloride
• Peonidin-3-O-glucoside
• (2S,3R,4S,5S,6R)-2-[5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol,chloride
• Glucopeonidin
• Peonidin 3-O-glucoside chloride
• PEONIDIN-3-GLUCOSIDE CHLORIDE(SH)
• Peonidin-3-O-glucoside chloride
• PEONIDINE-3-O-GLUCOSIDE CHLORIDE
• 3-(Glucosyloxy)-4',5,7-trihydroxy-3'-methoxyflavylium chloride
• kuromanin chloride
• Peonidin 3-monoglucoside
• Peonidin monoglucoside
• peonidin-3-glucoside
• UNII-3419IIT8I0
• Glucopeonidin chloride
• 3-(beta-D-Glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-1-benzopyrylium chloride
• Peonidin 3-O-glucoside
• peonidin 3-glucoside
• C12141
• peonidin 3-O-beta-D-glucoside
• 3'-O-methylcyanidin 3-O-beta-D-glucoside
• 3'-Methoxy-4',5,7-trihydroxy-3-(beta-D-glucopyranosyloxy)anthocyanidin
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)chromenium-3-yl beta-D-glucopyranoside
• 5,7-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-1-benzopyran-1-ium-3-yl hexopyranoside
• (2S,3R,4S,5S,6R)-
• PEONIDIN 3-GLUCOPYRANOSIDE
• peonidin-3-O-glu
• Peonidin 3-O-β-glucopyranoside chloride
• 2-(3-Methoxy-4-hydroxyphenyl)-3-(β-D-glucopyranosyloxy)-5,7-dihydroxy-1-benzopyrylium·chloride
• Q27256313
• 1-BENZOPYRYLIUM, 3-(.BETA.-D-GLUCOPYRANOSYLOXY)-5,7-DIHYDROXY-2-(4-HYDROXY-3-METHOXYPHENYL)-, CHLORIDE (1:1)
• A-glucopyranoside chloride
• 3419IIT8I0
• Paeonidin-3-glucoside chloride , HPLC Grade
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chromenylium chloride
• PEONIDIN-3-MONOGLUCOSIDE CHLORIDE
• AKOS030573531
• 1ST40265
• HY-W040127
• PEONIDIN CHLORIDE 3-MONOGLUCOSIDE
• Peonidin 3-O-glucoside (chloride)
• MFCD00189435
• Peonidin 3-Glucoside Chloride
• DTXSID40219119
• 1-Benzopyrylium, 3-(beta-d-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-, chloride (1:1)
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1??-chromen-1-ylium chloride
• 6906-39-4
• Peonidin 3-O-glucoside chloride, >=95% (HPLC)
• Peonidin 3-O-glucoside chloride, analytical standard
• (2S,3R,4S,5S,6R)-2-[5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride
• AS-83202
• CS-W020867
• Peonidin 3-O-
• Peonidin 3-O--glucopyranoside chloride
• G87060
• DA-76719

• MDL： MFCD00189435
• Inchi： 1S/C22H22O11.ClH/c1-30-15-4-9(2-3-12(15)25)21-16(7-11-13(26)5-10(24)6-14(11)31-21)32-22-20(29)19(28)18(27)17(8-23)33-22;/h2-7,17-20,22-23,27-29H,8H2,1H3,(H2-,24,25,26);1H/t17-,18-,19+,20-,22-;/m1./s1
• InChI Key： VDTNZDSOEFSAIZ-VXZFYHBOSA-N
• SMILES： [Cl-].O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC2C(=CC(=CC=2[O+]=C1C1C=CC(=C(C=1)OC)O)O)O

Computed Properties

• Exact Mass: 498.09300
• Monoisotopic Mass: 498.0928892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 182.44000
• LogP: -2.31100
• Vapor Pressure: No data available

Glucopeonidin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Anthocyanidin-3-O-glycosides
• Flavonoids

Additional information on Glucopeonidin

Exploring Glucopeonidin (CAS No. 6906-39-4): A Comprehensive Guide to Its Properties and Applications

Glucopeonidin (CAS No. 6906-39-4) is a naturally occurring anthocyanin derivative, widely recognized for its potential health benefits and applications in the food, pharmaceutical, and cosmetic industries. This compound belongs to the flavonoid family, which is renowned for its antioxidant and anti-inflammatory properties. With the growing consumer interest in natural and functional ingredients, Glucopeonidin has garnered significant attention for its role in promoting wellness and preventing chronic diseases.

The chemical structure of Glucopeonidin features a glucose moiety attached to the peonidin aglycone, which enhances its solubility and bioavailability. This structural characteristic makes it a promising candidate for nutraceutical formulations. Recent studies have highlighted its potential in combating oxidative stress, a key factor in aging and metabolic disorders. As a result, Glucopeonidin is increasingly being incorporated into dietary supplements and functional foods aimed at improving cardiovascular health and cognitive function.

One of the most searched topics related to Glucopeonidin is its role in gut health. Emerging research suggests that this compound may modulate the gut microbiota, promoting the growth of beneficial bacteria while inhibiting harmful pathogens. This prebiotic-like effect aligns with the current trend of microbiome-focused health solutions, making Glucopeonidin a subject of interest for both researchers and consumers.

In the cosmetic industry, Glucopeonidin is valued for its skin-protective properties. Its antioxidant capacity helps neutralize free radicals, reducing the signs of aging and UV-induced damage. With the rising demand for clean beauty products, Glucopeonidin-enriched skincare formulations are gaining popularity. Brands are leveraging its natural origin and efficacy to cater to eco-conscious consumers seeking sustainable alternatives.

Another hot topic is the extraction and purification methods of Glucopeonidin. Advanced techniques such as supercritical fluid extraction and enzymatic hydrolysis are being explored to improve yield and purity. These innovations address the challenges of scalability and cost-effectiveness, ensuring a steady supply for industrial applications. Researchers are also investigating synergistic effects when Glucopeonidin is combined with other bioactive compounds, enhancing its therapeutic potential.

From a regulatory perspective, Glucopeonidin is generally recognized as safe (GRAS) for use in food and dietary supplements. However, standardized protocols for its quantification and quality control are still under development. This gap presents opportunities for further research and collaboration between academia and industry to establish robust guidelines.

In conclusion, Glucopeonidin (CAS No. 6906-39-4) is a multifaceted compound with vast potential across multiple sectors. Its health-promoting properties, coupled with consumer demand for natural ingredients, position it as a key player in the future of functional and sustainable products. As scientific understanding deepens, we can expect to see even more innovative applications of this remarkable molecule.